Cas no 2385011-93-6 (3-(Trifluoromethoxy)cyclopentan-1-one)

• Product Name: 3-(Trifluoromethoxy)cyclopentan-1-one
• CAS No: 2385011-93-6
• MF: C₆H₇F₃O₂
• MW: 168.113792657852
• MDL: MFCD34187032
• CID: 5223673
• Update Time: 2026-03-07

3-(Trifluoromethoxy)cyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethoxy-cyclopentanone
• AT31405
• 3-(TRIFLUOROMETHOXY)CYCLOPENTAN-1-ONE
• 3-(Trifluoromethoxy)cyclopentan-1-one

• MDL： MFCD34187032
• Inchi： 1S/C6H7F3O2/c7-6(8,9)11-5-2-1-4(10)3-5/h5H,1-3H2
• InChI Key： BOBHJSDFRQPXRJ-UHFFFAOYSA-N
• SMILES： FC(OC1CC(CC1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3

Additional information on 3-(Trifluoromethoxy)cyclopentan-1-one

Professional Introduction to 3-(Trifluoromethoxy)cyclopentan-1-one (CAS No. 2385011-93-6)

3-(Trifluoromethoxy)cyclopentan-1-one, identified by its CAS number 2385011-93-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a trifluoromethoxy substituent on a cyclopentanone backbone, has garnered attention due to its unique structural and chemical properties, which make it a valuable scaffold for the development of novel bioactive molecules.

The trifluoromethoxy group, characterized by its high electronegativity and electron-withdrawing effects, introduces unique electronic and steric properties to the molecule. These properties are particularly useful in modulating the reactivity and binding affinity of the compound, making it an attractive candidate for further exploration in drug discovery. The cyclopentanone core, on the other hand, provides a rigid framework that can be easily modified to introduce various functional groups, thereby expanding the chemical space available for medicinal chemistry applications.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 3-(Trifluoromethoxy)cyclopentan-1-one aligns with this trend, as fluorine atoms are known to improve the pharmacokinetic profiles of drug candidates. This has led to extensive research into fluorinated analogs of this compound, with the aim of identifying new therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of 3-(Trifluoromethoxy)cyclopentan-1-one is its potential as a building block for the synthesis of more complex molecules. The cyclopentanone core can serve as a versatile platform for constructing heterocyclic systems, which are prevalent in many biologically active compounds. By strategically introducing additional functional groups or linking this scaffold to other pharmacophores, researchers can generate novel molecules with tailored biological activities.

The synthesis of 3-(Trifluoromethoxy)cyclopentan-1-one presents both challenges and opportunities for synthetic chemists. The trifluoromethoxy group requires careful handling due to its sensitivity to certain reaction conditions, but modern synthetic methodologies have made it increasingly feasible to incorporate this moiety into complex molecular architectures. Advances in catalytic processes and green chemistry have also contributed to more efficient and sustainable synthetic routes for this compound.

In the realm of medicinal chemistry, 3-(Trifluoromethoxy)cyclopentan-1-one has been explored as a potential lead compound for various therapeutic applications. Its unique structural features have led to investigations in multiple disease areas, including oncology, inflammation, and neurodegenerative disorders. Preliminary studies have shown promising results in terms of inhibiting key enzymes and receptors involved in these conditions. These findings underscore the compound's potential as a starting point for developing new treatments.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-(Trifluoromethoxy)cyclopentan-1-one and biological targets. By leveraging advanced computational techniques, researchers can predict binding affinities, optimize molecular structures, and design derivatives with enhanced biological activity. This interdisciplinary approach has accelerated the discovery process and has paved the way for more targeted drug development strategies.

The future prospects for 3-(Trifluoromethoxy)cyclopentan-1-one are bright, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of fluorinated compounds continues to grow, so does the potential for this molecule to contribute to innovative therapeutic solutions. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing this potential fully.